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Compound of Interest

Compound Name: Manganese(III)acetylacetonate

Cat. No.: B089202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physical and chemical characteristics of

Manganese(III) acetylacetonate (Mn(acac)3), a versatile coordination complex with significant

applications in organic synthesis and materials science. This document details its properties,

synthesis, and characterization, presenting data in a clear and accessible format for laboratory

and research use.

Core Physical and Chemical Properties
Manganese(III) acetylacetonate is a dark brown, crystalline solid.[1] It is a high-spin

coordination complex where the central manganese(III) ion is octahedrally coordinated to three

acetylacetonate (acac) ligands.[1] Due to the d4 electron configuration of the Mn(III) ion in a

high-spin state, the complex exhibits a significant Jahn-Teller distortion, leading to a distorted

octahedral geometry.[1][2] This structural feature is crucial to its reactivity and electronic

properties.

Table 1: General Physical and Chemical Properties of Mn(acac)3
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Property Value Reference(s)

Chemical Formula C15H21MnO6 [3][4]

Molecular Weight 352.26 g/mol [3][4]

Appearance
Black or dark brown crystalline

powder
[1][3]

Melting Point 159-161 °C (decomposes) [3][5]

CAS Number 14284-89-0 [3][4]

Solubility and Stability
Mn(acac)3 is generally soluble in many organic solvents but is insoluble in water.[6][7] Its

solubility in organic solvents makes it a useful reagent and catalyst in a variety of organic

reactions.[7]

Table 2: Solubility Profile of Mn(acac)3

Solvent Solubility Reference(s)

Water Insoluble/Partly miscible [8]

Benzene Soluble [1][9]

Chloroform Soluble [10]

Acetone Soluble [10]

Ethanol Soluble [10]

Ethyl Acetate Soluble [10]

Diethyl Ether Soluble [10]

Dimethyl Sulfoxide (DMSO) Soluble [6]

Petroleum Ether Soluble (for recrystallization) [1]
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Thermogravimetric analysis (TGA) shows that Mn(acac)3 is stable up to approximately 270 °C

under an inert atmosphere, after which it undergoes decomposition.[2]

Experimental Protocols
Synthesis of Mn(acac)3
Several methods for the synthesis of Mn(acac)3 have been reported. A common and reliable

method involves the oxidation of a manganese(II) salt in the presence of acetylacetone.

Protocol 1: Oxidation of Manganese(II) Chloride with Potassium Permanganate

This method, adapted from multiple sources, provides a high yield of Mn(acac)3.[11][12][13]

Materials:

Manganese(II) chloride tetrahydrate (MnCl2·4H2O)

Sodium acetate trihydrate (CH3COONa·3H2O)

Acetylacetone (Hacac)

Potassium permanganate (KMnO4)

Deionized water

Benzene (for recrystallization)

Petroleum ether (for recrystallization)

Procedure:

In a flask, dissolve manganese(II) chloride tetrahydrate and sodium acetate trihydrate in

deionized water.

To this solution, add acetylacetone with stirring.

Separately, prepare a solution of potassium permanganate in deionized water. Ensure all

KMnO4 is dissolved.
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Slowly add the potassium permanganate solution to the manganese-acetylacetone mixture

with continuous stirring.

After the addition is complete, stir the mixture for an additional period.

Cool the reaction mixture in an ice bath to precipitate the crude Mn(acac)3.

Collect the dark brown solid by filtration and wash with cold deionized water.

For purification, recrystallize the crude product from a hot benzene solution by adding

petroleum ether and cooling.

Collect the purified crystals by filtration and dry under vacuum.

A "green" synthesis route has also been developed, which avoids the use of sodium acetate

and starts from KMnO4 and acetylacetone directly in an aqueous medium, achieving a high

conversion rate of up to 98%.[3]

Characterization of Mn(acac)3
A typical workflow for the characterization of synthesized Mn(acac)3 is outlined below.

Synthesis Purification

Characterization

Synthesis of Mn(acac)3 Recrystallization

FTIR Spectroscopy

NMR Spectroscopy (Evans Method)

UV-Vis Spectroscopy

Thermogravimetric Analysis (TGA)

X-ray Diffraction (XRD)
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Figure 1. A typical experimental workflow for the synthesis and characterization of Mn(acac)3.

Spectroscopic Characterization:

Infrared (IR) Spectroscopy: To confirm the coordination of the acetylacetonate ligand to the

manganese center.

NMR Spectroscopy (Evans Method): To determine the paramagnetic nature of the complex

and its magnetic moment, which confirms the high-spin Mn(III) electronic state.[12] The 1H-

NMR spectrum will show broad and downfield shifted resonances characteristic of a

paramagnetic compound.[13]

UV-Vis Spectroscopy: A broad absorption band around 500 nm is characteristic of the d-d

transition (5Eg → 5T2g) in the high-spin d4 Mn(III) complex.[1][12]

Structural Details and Electronic Configuration
The Mn(III) center in Mn(acac)3 has a d4 electronic configuration. In the high-spin state, the

electrons are arranged as (t2g)3(eg)1.[1] According to the Jahn-Teller theorem, this degenerate

electronic state leads to a geometric distortion of the octahedral coordination sphere to lift the

degeneracy and lower the overall energy of the molecule.[1][12] This results in a tetragonally

distorted octahedron, with either two elongated or two compressed Mn-O bonds compared to

the other four.[1]

eg (dx²-y², dz²) b1g (dx²-y²)

Elongation

a1g (dz²) t2g (dxy, dxz, dyz) b2g (dxy)eg (dxz, dyz)
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Figure 2. Splitting of d-orbitals in Mn(acac)3 due to the Jahn-Teller effect.
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Mn(acac)3 is a versatile one-electron oxidizing agent used in a variety of organic

transformations.[2] Its ability to facilitate radical reactions makes it a valuable tool in the

synthesis of complex organic molecules, which can be precursors or components of

pharmacologically active compounds. Its catalytic activity often relies on the facile redox cycling

between the Mn(III) and Mn(II) states. Applications include:

Oxidative coupling of phenols.[2]

Initiation of polymerization reactions.

Catalysis of various oxidation processes.

Use as a precursor for the synthesis of manganese oxide nanoparticles, which have

applications in battery technology and catalysis.

It also serves as a drier in solvent-borne alkyd paints.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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